Cas no 944907-33-9 (6-Methyl-1,3-benzoxazole-2-carboxylic acid)
944907-33-9 structure
Product Name:6-Methyl-1,3-benzoxazole-2-carboxylic acid
CAS No:944907-33-9
MF:C9H7NO3
MW:177.156782388687
MDL:MFCD10696584
CID:2818064
PubChem ID:55262607
Update Time:2025-08-05
6-Methyl-1,3-benzoxazole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-METHYL-1,3-BENZOXAZOLE-2-CARBOXYLIC ACID
- 6-METHYLBENZO[D]OXAZOLE-2-CARBOXYLIC ACID
- AB57685
- 6-Methyl-1,3-benzoxazole-2-carboxylic acid
-
- MDL： MFCD10696584
- Inchi： 1S/C9H7NO3/c1-5-2-3-6-7(4-5)13-8(10-6)9(11)12/h2-4H,1H3,(H,11,12)
- InChI Key： SAIZHTVMICFHFA-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=NC2C=CC(C)=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- XLogP3: 2
- Topological Polar Surface Area: 63.3
6-Methyl-1,3-benzoxazole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081002828-100mg |
6-Methylbenzo[d]oxazole-2-carboxylic acid |
944907-33-9 | 98% | 100mg |
$2115.26 | 2023-08-31 | |
| Alichem | A081002828-10g |
6-Methylbenzo[d]oxazole-2-carboxylic acid |
944907-33-9 | 98% | 10g |
$23595.41 | 2023-08-31 | |
| eNovation Chemicals LLC | D775731-500mg |
6-Methylbenzo[d]oxazole-2-carboxylic acid |
944907-33-9 | 95% | 500mg |
$365 | 2024-06-03 | |
| eNovation Chemicals LLC | D775731-1g |
6-Methylbenzo[d]oxazole-2-carboxylic acid |
944907-33-9 | 95% | 1g |
$595 | 2024-06-03 | |
| Enamine | EN300-264736-1g |
6-methyl-1,3-benzoxazole-2-carboxylic acid |
944907-33-9 | 1g |
$1113.0 | 2023-09-14 | ||
| Enamine | EN300-264736-5g |
6-methyl-1,3-benzoxazole-2-carboxylic acid |
944907-33-9 | 5g |
$3231.0 | 2023-09-14 | ||
| Enamine | EN300-264736-10g |
6-methyl-1,3-benzoxazole-2-carboxylic acid |
944907-33-9 | 10g |
$4791.0 | 2023-09-14 | ||
| Enamine | EN300-264736-0.05g |
6-methyl-1,3-benzoxazole-2-carboxylic acid |
944907-33-9 | 95% | 0.05g |
$935.0 | 2024-06-18 | |
| Enamine | EN300-264736-0.1g |
6-methyl-1,3-benzoxazole-2-carboxylic acid |
944907-33-9 | 95% | 0.1g |
$980.0 | 2024-06-18 | |
| Enamine | EN300-264736-0.25g |
6-methyl-1,3-benzoxazole-2-carboxylic acid |
944907-33-9 | 95% | 0.25g |
$1024.0 | 2024-06-18 |
6-Methyl-1,3-benzoxazole-2-carboxylic acid Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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